Cas no 62541-35-9 (1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-)
62541-35-9 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
CAS No:62541-35-9
MF:C13H11Br2NO2
MW:373.039942026138
CID:441005
PubChem ID:13152825
Update Time:2025-04-19
1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
- 4,5-dibromo-1-(2-phenylethyl)pyrrole-2-carboxylic acid
- 4,5-Dibromo-1-(2-phenylethyl)-1H-pyrrole-2-carboxylic acid
- DTXSID20522436
- SCHEMBL11623646
- 62541-35-9
-
- Inchi: 1S/C13H11Br2NO2/c14-10-8-11(13(17)18)16(12(10)15)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,17,18)
- InChI Key: MZHCQTRKOYHYLU-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=O)O)N1CCC1C=CC=CC=1)Br
Computed Properties
- Exact Mass: 370.91563
- Monoisotopic Mass: 370.91565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.23
1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)- Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
62541-35-9 (1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent